![molecular formula C12H12N2S B4232072 4-methyl-6-(4-methylphenyl)-2-pyrimidinethiol](/img/structure/B4232072.png)
4-methyl-6-(4-methylphenyl)-2-pyrimidinethiol
Overview
Description
4-methyl-6-(4-methylphenyl)-2-pyrimidinethiol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is commonly referred to as MPTP and has been extensively studied for its ability to induce Parkinson's disease-like symptoms in animal models.
Mechanism of Action
The mechanism of action of MPTP involves its conversion into MPP+ by MAO-B in the brain. MPP+ is then taken up by dopaminergic neurons through the dopamine transporter, where it inhibits complex I of the mitochondrial electron transport chain, leading to the generation of reactive oxygen species and subsequent cell death.
Biochemical and Physiological Effects:
MPTP administration in animals leads to the selective degeneration of dopaminergic neurons in the substantia nigra, resulting in motor symptoms that resemble Parkinson's disease. These symptoms include tremors, rigidity, and bradykinesia. MPTP has also been shown to induce oxidative stress and inflammation in the brain, which may contribute to its neurotoxic effects.
Advantages and Limitations for Lab Experiments
MPTP is a useful tool for studying Parkinson's disease in animal models due to its ability to induce selective dopaminergic neuron degeneration. However, its use is limited by its toxicity and potential to induce non-specific effects on other brain regions. Additionally, the use of MPTP in animal models may not fully recapitulate the complex pathophysiology of Parkinson's disease in humans.
Future Directions
Future research on MPTP should focus on developing more selective and less toxic analogs that can be used to study Parkinson's disease in animal models. Additionally, the development of more sophisticated animal models that better mimic the pathophysiology of Parkinson's disease in humans may lead to a better understanding of the disease and the development of more effective treatments. Finally, the use of MPTP in combination with other neurotoxins and genetic manipulations may provide insights into the complex interactions between genetic and environmental factors in the development of Parkinson's disease.
Scientific Research Applications
MPTP is primarily used in scientific research to induce Parkinson's disease-like symptoms in animal models. This is achieved by administering MPTP to animals, which is then metabolized into MPP+ by monoamine oxidase-B (MAO-B) in the brain. MPP+ is a potent neurotoxin that selectively targets dopaminergic neurons in the substantia nigra, leading to their degeneration and subsequent motor symptoms.
Properties
IUPAC Name |
6-methyl-4-(4-methylphenyl)-1H-pyrimidine-2-thione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2S/c1-8-3-5-10(6-4-8)11-7-9(2)13-12(15)14-11/h3-7H,1-2H3,(H,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJTGOXQTVWQDEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=S)NC(=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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